molecular formula C14H11N B3180350 2-(3-Methylphenyl)benzonitrile CAS No. 153959-55-8

2-(3-Methylphenyl)benzonitrile

Cat. No. B3180350
CAS RN: 153959-55-8
M. Wt: 193.24 g/mol
InChI Key: BITRDALNSYHNBR-UHFFFAOYSA-N
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Description

Physical And Chemical Properties Analysis

  • Melting Point : Approximately 49-53°C .

properties

IUPAC Name

2-(3-methylphenyl)benzonitrile
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InChI

InChI=1S/C14H11N/c1-11-5-4-7-12(9-11)14-8-3-2-6-13(14)10-15/h2-9H,1H3
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InChI Key

BITRDALNSYHNBR-UHFFFAOYSA-N
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Canonical SMILES

CC1=CC(=CC=C1)C2=CC=CC=C2C#N
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Molecular Formula

C14H11N
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Molecular Weight

193.24 g/mol
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Product Name

2-(3-Methylphenyl)benzonitrile

Synthesis routes and methods I

Procedure details

3-Bromotoluene (17.5 mmoles, 3.0 g) was reacted with t-BuLi(19.3 mmoles) and ZnCl2 (19 3 moles, 2.62 g) followed by a Ni(PPh3)4 coupling to 2-bromobenzonitrile (17.5 mmole, 3.2 g) as in Preparation 1. The intermediate was purified by chromatography over silica gel eluted with 20% ether in hexane to yield 1.58 g of 2-(3-methylphenyl)-benzonitrile (MS)
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Synthesis routes and methods II

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Synthesis routes and methods III

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In the same manner as in Example 2, 3-bromotoluene and 2-chlorobenzonitrile were reacted at 85° C. for 3 hours, and the reaction solution was analyzed by gas chromatography. The results are shown in Table 1.
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